![molecular formula C14H20N2O4S B4425063 3-(1-azepanylcarbonyl)-4-methoxybenzenesulfonamide](/img/structure/B4425063.png)
3-(1-azepanylcarbonyl)-4-methoxybenzenesulfonamide
Description
Synthesis Analysis
The synthesis of sulfonamide derivatives often involves specific interactions between functional groups, aiming to achieve targeted chemical properties and biological activities. For instance, studies have detailed the synthesis of related sulfonamide compounds through various chemical reactions, highlighting the importance of precise conditions and reagents for successful compound formation (Abbasi et al., 2018).
Molecular Structure Analysis
The molecular structure of sulfonamide compounds, including 3-(1-Azepanylcarbonyl)-4-methoxybenzenesulfonamide, is critical for their biological activity. X-ray diffraction studies and computational analysis provide insights into the compound's conformation, supramolecular architecture, and intermolecular interactions, which are essential for understanding its chemical behavior (Rodrigues et al., 2015).
Chemical Reactions and Properties
Chemical reactions involving sulfonamide compounds can lead to the formation of novel structures with significant biological properties. The reactivity of these compounds is influenced by their functional groups, enabling a variety of chemical transformations (Karakaya et al., 2015).
Physical Properties Analysis
The physical properties of this compound, such as solubility, melting point, and crystal structure, are key factors in its application and effectiveness. Detailed spectroscopic and crystallographic analyses contribute to a comprehensive understanding of these characteristics (Sreenivasa et al., 2014).
Chemical Properties Analysis
The chemical properties, including acidity, basicity, reactivity with other chemical agents, and stability under various conditions, define the potential applications and limitations of this compound. Experimental and theoretical studies provide valuable insights into these aspects, guiding the development of new compounds with improved features (Ceylan et al., 2015).
properties
IUPAC Name |
3-(azepane-1-carbonyl)-4-methoxybenzenesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4S/c1-20-13-7-6-11(21(15,18)19)10-12(13)14(17)16-8-4-2-3-5-9-16/h6-7,10H,2-5,8-9H2,1H3,(H2,15,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYYIVWABECIUCL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)N)C(=O)N2CCCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.